4-(azepan-1-ylsulfonyl)-N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[3-(1,3-benzothiazol-2-yl)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]benzamide
• InChI: InChI=1S/C30H34N4O3S3/c1-20(2)33-18-15-23-26(19-33)39-30(27(23)29-31-24-9-5-6-10-25(24)38-29)32-28(35)21-11-13-22(14-12-21)40(36,37)34-16-7-3-4-8-17-34/h5-6,9-14,20H,3-4,7-8,15-19H2,1-2H3,(H,32,35)
• InChI Key: GHHBEVKIOHSHRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CCCCCC6
• Molecular Formula: C30H34N4O3S3
• Molecular Weight: 594.8 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C30H34N4O3S3 and its molecular weight is 594.81. The purity is usually 95%.
BenchChem offers high-quality 4-(azepan-1-ylsulfonyl)-N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(azepan-1-ylsulfonyl)-N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyridine and Pyrimidine Derivatives : Research demonstrated the synthesis of pyridine and pyrimidine rings incorporating benzothiazole moiety, which is structurally related to the compound . Such syntheses expand the possibilities for developing new pharmaceuticals and materials (Mohamed, Abdulaziz, & Fadda, 2013).

• Creation of Heterocyclic Compounds : Another study focused on synthesizing novel heterocyclic compounds, including tetrahydrothiazolo and tetrahydroazepines, which are relevant to understanding the chemistry of the target compound (Uchikawa & Aono, 1994).

• Development of Antimicrobial Agents : Researchers synthesized spiro thiazolinone heterocyclic compounds, demonstrating antimicrobial activities. This suggests potential applications of similar compounds in the development of new antimicrobials (Patel & Patel, 2015).

Potential Biological and Pharmaceutical Applications

• VEGFR-2 Kinase Inhibition : A study highlighted substituted benzamides as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), a key target in cancer therapy. This indicates the relevance of such compounds in cancer research (Borzilleri et al., 2006).

• Anticancer Activities : Another research focused on synthesizing derivatives of tetrahydrothieno-pyridine, which showed various biological activities including anticancer properties. This suggests potential therapeutic applications of structurally similar compounds (Rao, Rao, & Prasad, 2018).

• Insecticidal Agents : A novel series of biologically active heterocyclic compounds, including sulfonamide thiazole derivatives, were synthesized and demonstrated potent insecticidal effects. This research opens avenues for agricultural applications of related compounds (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).